(2Z)-2-benzoxazol-2-yl-3-(2-furyl)-1-[4-(methylethoxy)phenyl]prop-2-en-1-one
CAS No.:
Cat. No.: VC16313612
Molecular Formula: C23H19NO4
Molecular Weight: 373.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C23H19NO4 |
|---|---|
| Molecular Weight | 373.4 g/mol |
| IUPAC Name | (Z)-2-(1,3-benzoxazol-2-yl)-3-(furan-2-yl)-1-(4-propan-2-yloxyphenyl)prop-2-en-1-one |
| Standard InChI | InChI=1S/C23H19NO4/c1-15(2)27-17-11-9-16(10-12-17)22(25)19(14-18-6-5-13-26-18)23-24-20-7-3-4-8-21(20)28-23/h3-15H,1-2H3/b19-14+ |
| Standard InChI Key | DETJELZXMSNGPR-XMHGGMMESA-N |
| Isomeric SMILES | CC(C)OC1=CC=C(C=C1)C(=O)/C(=C\C2=CC=CO2)/C3=NC4=CC=CC=C4O3 |
| Canonical SMILES | CC(C)OC1=CC=C(C=C1)C(=O)C(=CC2=CC=CO2)C3=NC4=CC=CC=C4O3 |
Introduction
(2Z)-2-benzoxazol-2-yl-3-(2-furyl)-1-[4-(methylethoxy)phenyl]prop-2-en-1-one is a complex organic molecule belonging to the class of chalcones, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This compound features a benzoxazole ring, a furan group, and an ethoxy-substituted phenyl group, contributing to its potential applications in medicinal chemistry.
Synthesis Methods
The synthesis of (2Z)-2-benzoxazol-2-yl-3-(2-furyl)-1-[4-(methylethoxy)phenyl]prop-2-en-1-one typically involves condensation reactions between appropriate benzoxazole derivatives and chalcone precursors. Reaction conditions such as temperature, solvent choice (commonly ethanol or methanol), and reaction time are critical for optimizing yield and purity. Monitoring the reaction progress can be performed using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).
Potential Applications
Given its structural complexity and the presence of multiple aromatic systems, (2Z)-2-benzoxazol-2-yl-3-(2-furyl)-1-[4-(methylethoxy)phenyl]prop-2-en-1-one is a candidate for further pharmacological studies. Potential applications include medicinal chemistry, particularly in the development of new drugs with anti-inflammatory or anticancer properties.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume